Cas no 1804434-72-7 (2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804434-72-7
• MF: C₉H₉F₅N₂O₂
• MW: 272.171979665756
• CID: 4844274
• Update Time: 2025-05-21

2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C9H9F5N2O2/c10-7(11)5-1-4(3-17)6(2-15)16-8(5)18-9(12,13)14/h1,7,17H,2-3,15H2
• InChI Key： GKJHHOJRRFFKNK-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CN)C(CO)=C1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• XLogP3: 1
• Topological Polar Surface Area: 68.4

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol

2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol: A Comprehensive Overview

The compound 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804434-72-7) is a highly specialized organic molecule belonging to the class of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by the presence of a pyridine ring with multiple substituents, including an aminomethyl group, a difluoromethyl group, and a trifluoromethoxy group, which collectively contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of fluorinated compounds like this one in drug discovery and development. The incorporation of fluorine atoms in organic molecules often enhances their stability, bioavailability, and pharmacokinetic properties. In the case of 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol, the trifluoromethoxy group is particularly notable for its electron-withdrawing effects, which can significantly influence the molecule's reactivity and interactions with biological systems. This makes it a promising candidate for use in designing novel therapeutic agents targeting specific cellular pathways.

The synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol involves a multi-step process that typically begins with the preparation of the pyridine ring skeleton. Advanced methodologies, such as Suzuki-Miyaura coupling reactions and nucleophilic aromatic substitution, are often employed to introduce the various substituents onto the pyridine ring. The strategic placement of these groups is crucial for achieving the desired chemical and physical properties of the final product. Researchers have also explored alternative synthetic routes to optimize yield and purity, which are critical factors in large-scale production.

One of the most exciting developments involving this compound is its potential application in agricultural chemistry. Studies have demonstrated that pyridine derivatives with fluorinated substituents can exhibit potent pesticidal activity against various insect pests and pathogens. For instance, research published in 2023 revealed that 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol shows remarkable efficacy as a fungicide, effectively inhibiting the growth of plant pathogens such as *Fusarium* species. This finding underscores its potential as a sustainable alternative to traditional chemical pesticides, which often pose environmental and health risks.

In addition to its pesticidal applications, this compound has also been investigated for its potential role in medicinal chemistry. Preclinical studies have shown that it exhibits selective inhibition against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). The ability to modulate enzyme activity without causing significant toxicity makes it a valuable lead compound for drug development. Furthermore, its unique structure allows for further functionalization, enabling researchers to explore additional therapeutic applications in areas such as oncology and infectious diseases.

The structural versatility of 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol also extends to its use in materials science. Its electron-deficient nature makes it an attractive candidate for applications in organic electronics, particularly in the development of advanced polymers and semiconducting materials. Recent research has focused on incorporating this compound into polymer frameworks to enhance their electrical conductivity and stability under various environmental conditions.

From an environmental standpoint, understanding the fate and behavior of fluorinated compounds like this one is essential for assessing their safety and sustainability. Studies have shown that while fluorinated molecules are generally persistent in the environment due to their strong carbon-fluorine bonds, they can undergo degradation under specific conditions, such as photochemical oxidation or microbial action. These findings are critical for developing strategies to minimize their environmental impact while maximizing their beneficial applications.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804434-72-7) represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both scientific progress and practical solutions for global challenges.